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Compound of Interest

Compound Name: 3-(4-Bromophenoxy)pyrrolidine

CAS No.: 337912-68-2

Cat. No.: B1282104

Get Quote

Dabrafenib (GSK2118436) is a highly selective and potent small molecule inhibitor of the BRAF

kinase, a critical component of the MAPK (mitogen-activated protein kinase) signaling pathway.

[1][2] In a significant subset of cancers, particularly metastatic melanoma, activating mutations

in the BRAF gene, most commonly the V600E mutation, lead to constitutive activation of this

pathway, driving uncontrolled cell proliferation and survival.[2] Dabrafenib is designed to

specifically target these mutated forms of the BRAF protein, offering a tailored therapeutic

approach for patients with BRAF mutation-positive tumors.[3][4][5] Its efficacy has been

demonstrated in clinical trials, leading to its approval for the treatment of BRAF V600 mutation-

positive advanced or metastatic melanoma.[5] This guide provides an in-depth overview of the

chemical properties, mechanism of action, experimental applications, and procurement of

Dabrafenib for research and development professionals.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of a compound is fundamental for

its application in experimental settings. Dabrafenib is supplied as a lyophilized powder and

exhibits specific solubility and stability characteristics that are crucial for its handling and use in

both in vitro and in vivo studies.
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Property Value Source

Molecular Formula C₂₃H₂₀F₃N₅O₂S₂ [2]

Molecular Weight 519.56 g/mol [1]

CAS Number 1195765-45-7 [1], [2]

Appearance Lyophilized powder [2]

Purity >98% [2]

Solubility

Soluble in DMSO at 30 mg/mL;

Ethanol at 1 mg/mL (with slight

warming)

[2]

Storage

Store lyophilized at -20°C,

desiccated. In solution, store at

-20°C.

[2]

Stability
24 months in lyophilized form;

3 months in solution at -20°C.
[2]

Mechanism of Action: Targeting the Aberrant BRAF
Pathway
Dabrafenib exerts its therapeutic effect by selectively inhibiting the kinase activity of mutated

BRAF proteins. In cell-free assays, it demonstrates high potency against BRAF V600E with an

IC₅₀ of 0.7 nM.[1] Its selectivity is a key feature, with 7- and 9-fold less potency against wild-

type BRAF and c-Raf, respectively.[1] By blocking the activity of BRAF V600E, Dabrafenib

prevents the downstream phosphorylation and activation of MEK and ERK, key kinases in the

MAPK pathway. This inhibition ultimately leads to a reduction in cell proliferation and the

induction of apoptosis in BRAF-mutant cancer cells.[2]
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Caption: Inhibition of the MAPK pathway by Dabrafenib in BRAF V600E mutant cells.
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Experimental Protocol: In Vitro Cell Proliferation
Assay
To evaluate the cytotoxic effects of Dabrafenib on BRAF-mutant cancer cells, a standard cell

proliferation assay, such as the MTT or resazurin-based assay, can be employed. The following

protocol provides a detailed methodology.

Objective: To determine the IC₅₀ value of Dabrafenib in a BRAF V600E-positive melanoma cell

line (e.g., A375).

Materials:

Dabrafenib (GSK2118436) powder

Dimethyl sulfoxide (DMSO), cell culture grade

BRAF V600E-positive melanoma cell line (e.g., A375)

Complete cell culture medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin)

96-well cell culture plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or resazurin sodium salt

Solubilization buffer (for MTT assay)

Plate reader

Methodology:

Stock Solution Preparation:

Prepare a 10 mM stock solution of Dabrafenib by dissolving 5 mg of the lyophilized

powder in 962 µl of DMSO.[2]

Aliquot the stock solution to avoid multiple freeze-thaw cycles and store at -20°C.[2]

Cell Seeding:
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Culture A375 cells to ~80% confluency.

Trypsinize and resuspend the cells in complete medium.

Seed the cells in a 96-well plate at a density of 5,000 cells per well in 100 µL of medium.

Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell

attachment.

Compound Treatment:

Prepare a serial dilution of Dabrafenib in complete medium from the 10 mM stock solution.

A typical concentration range would be from 1 nM to 10 µM.

Include a vehicle control (DMSO-treated) and a no-cell control (medium only).

Carefully remove the medium from the wells and add 100 µL of the diluted Dabrafenib

solutions or control solutions to the respective wells.

Incubate the plate for 72 hours at 37°C in a humidified 5% CO₂ incubator.

Cell Viability Assessment (MTT Assay):

Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

Remove the medium and add 100 µL of solubilization buffer to each well to dissolve the

formazan crystals.

Measure the absorbance at 570 nm using a plate reader.

Data Analysis:

Subtract the background absorbance (no-cell control) from all readings.

Normalize the data to the vehicle control (100% viability).

Plot the cell viability against the logarithm of the Dabrafenib concentration.
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Determine the IC₅₀ value using a non-linear regression analysis (log(inhibitor) vs.

response -- variable slope).

Suppliers
Dabrafenib (GSK2118436) is available from several reputable suppliers for research purposes.

It is important to note that these products are for research use only and not for human

consumption.

Supplier Product Name CAS Number

Selleck Chemicals Dabrafenib (GSK2118436) 1195765-45-7

Cell Signaling Technology Dabrafenib (GSK2118436) 1195765-45-7

Cayman Chemical Dabrafenib 1195765-45-7

MedChemExpress Dabrafenib 1195765-45-7

Selleckchem Dabrafenib (GSK2118436) 1195765-45-7

Conclusion
Dabrafenib is a cornerstone of targeted therapy for BRAF-mutant malignancies. Its high

potency and selectivity for the mutated kinase make it an invaluable tool for both clinical

applications and basic research into the mechanisms of cancer cell signaling. This guide

provides a comprehensive overview of its properties and a practical experimental protocol to

facilitate its use in the laboratory. Researchers should adhere to the recommended storage and

handling procedures to ensure the integrity and activity of the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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